1-(4-fluorophenyl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[thiophen-2-yl(thiophen-3-yl)methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C19H16FNOS2/c20-15-5-3-14(4-6-15)19(8-9-19)18(22)21-17(13-7-11-23-12-13)16-2-1-10-24-16/h1-7,10-12,17H,8-9H2,(H,21,22)
• InChI Key: TWSSEXJVTCYBPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NC(C3=CSC=C3)C4=CC=CS4
• Molecular Formula: C19H16FNOS2
• Molecular Weight: 357.5 g/mol

Description

1-(4-fluorophenyl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)cyclopropanecarboxamide, also known as CTDP-31, is a novel compound that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry and neuroscience. CTDP-31 is a cyclopropane derivative that contains a fluorophenyl and thiophene moiety, making it a unique and promising compound for research.

Scientific Research Applications

Development and Imaging Applications

• Fluorinated Derivatives for Imaging : Lang et al. (1999) synthesized fluorinated derivatives of WAY 100635 for radiolabeling with fluorine-18, evaluating their properties as potential imaging agents for the serotonin 5-HT1A receptor. The study highlights the importance of fluorinated compounds in developing radioligands for brain imaging in rats, indicating the potential for human applications (Lang et al., 1999).

Synthesis and Structural Analysis

• High-Yield Synthetic Method : Zhou et al. (2021) established a high-yield method for synthesizing N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, demonstrating the feasibility of producing complex fluorinated compounds efficiently. This research contributes to the broader understanding of synthetic strategies for fluorinated cyclopropane derivatives (Zhou et al., 2021).

Biological Activities and Applications

• Antipathogenic Activity : Limban et al. (2011) synthesized and characterized new thiourea derivatives, demonstrating significant antipathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest the potential of fluorinated compounds in developing antimicrobial agents with specific applications in combating biofilm-associated infections (Limban et al., 2011).

Material Science Applications

• Crystal Structure Analysis : Nagaraju et al. (2018) reported the synthesis and crystal structure of (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, a compound with potential applications in material science due to its unique structural features. The study underscores the relevance of fluorinated compounds in the design of materials with specific electronic and optical properties (Nagaraju et al., 2018).